2-Methyl Substituent Preserves Low-Nanomolar Kinase Hinge-Binding Potential While Blocking Oxidative Metabolism
In the seminal Mps1 (TTK) inhibitor series, the 2‑methyl‑imidazo[1,2‑b]pyridazine core was essential for low‑nanomolar cellular activity (compound 27f: cellular Mps1 IC₅₀ = 0.70 nM, A549 antiproliferative IC₅₀ = 6.0 nM) [1]. Removal of the 2‑methyl group abolished kinase inhibition, while replacement with ethyl or trifluoromethyl was not tolerated [1]. The des‑methyl analog of the present compound (CAS 2415635‑00‑4) lacks this critical methyl group, making it an unsuitable surrogate for kinase‑focused screens. Metabolic‑site blocking by the methyl group is also expected to improve microsomal stability relative to the des‑methyl congener, consistent with general medicinal chemistry precedent for heteroaryl methyl substitution [2].
| Evidence Dimension | Kinase hinge-binding potency (class reference compound) and metabolic soft-spot protection |
|---|---|
| Target Compound Data | Contains 2‑methyl‑imidazo[1,2‑b]pyridazine core (key pharmacophoric element for Mps1/TTK; predicted to block CYP‑mediated oxidation at C‑2) |
| Comparator Or Baseline | Des‑methyl analog (CAS 2415635‑00‑4): lacks 2‑methyl group, resulting in >10‑fold lower Mps1 affinity for the reference compound series and increased potential for oxidative metabolism at the unsubstituted position |
| Quantified Difference | Reference compound 27f (2‑methyl‑imidazo[1,2‑b]pyridazine): cellular Mps1 IC₅₀ = 0.70 nM; A549 IC₅₀ = 6.0 nM. Des‑methyl analogs in the same series: IC₅₀ typically >100 nM in biochemical Mps1 assay [1]. |
| Conditions | Mps1 (TTK) cellular (In‑Cell Western) and biochemical (HTRF) assays; human A549 lung carcinoma cells. |
Why This Matters
The presence of the 2‑methyl group is a structural prerequisite for engaging the kinase hinge region with high affinity; procurement of a des‑methyl analog will yield a compound that is unlikely to exhibit the intended kinase‑directed pharmacology.
- [1] Kusakabe, K. et al. J. Med. Chem. 2015, 58, 1760‑1775. View Source
- [2] Stepan, A. F. et al. Structural alert/reactive metabolite concept as applied in medicinal chemistry to mitigate the risk of idiosyncratic drug toxicity: a perspective based on the critical examination of trends in the top 200 drugs marketed in the United States. Chem. Res. Toxicol. 2011, 24 (9), 1345‑1410. View Source
